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Compound of Interest
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Cat. No.: B563162 Get Quote

This guide provides an objective comparison of the lightfastness of the traditional Alizarin

Crimson pigment (PR83) with modern alternatives. The data presented is intended for

researchers, scientists, and professionals in fields where long-term color stability is critical.

Alizarin Crimson (Pigment Red 83) has been a staple on artists' palettes for over a century

due to its deep, cool red hue and transparency. However, its poor lightfastness, or resistance to

fading upon exposure to light, is a significant drawback.[1][2][3] This has led to the

development of several alternative pigments that mimic its desirable characteristics without

compromising permanence. Research has shown that PR83 fades significantly, especially in

dilute washes or tints, making it unsuitable for applications requiring archival stability.[1][2]

Quantitative Lightfastness Comparison
The lightfastness of a pigment is commonly measured using standardized scales such as the

American Society for Testing and Materials (ASTM) lightfastness rating and the Blue Wool

Scale.

ASTM D4303: This standard classifies pigments into five categories, from I (Excellent) to V

(Very Poor).[2]

Blue Wool Scale: This scale ranges from 1 (very fugitive) to 8 (extremely lightfast).[4][5][6] A

higher number indicates greater resistance to fading.[4][5][6]
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Below is a summary of the lightfastness ratings for Alizarin Crimson and its common

alternatives.

Pigment Name C.I. Name ASTM Rating
Blue Wool
Scale

Notes

Alizarin Crimson PR83
III - IV (Fair to

Poor)[2][3]
4-5

Known to fade

significantly,

especially when

tinted.[1][2]

Quinacridone

Rose
PV19 I (Excellent)[7][8] 7-8

A reliable and

highly lightfast

alternative with a

similar hue.[9]

[10]

Perylene Maroon PR179
I (Excellent)[11]

[12][13][14]
7-8

A deep red-

brown pigment

often

recommended as

a substitute.[1]

[13][15]

Anthraquinone

Red
PR177

I (Excellent)[16]

[17]
7-8[18]

Often marketed

as "Permanent

Alizarin," but

some tests

suggest it can

fade in tints.[19]

[20][21]

Pyrrole Rubin PR264
Not Rated by

ASTM
-

Often cited as a

good lightfast

alternative to

PR83.[15][20]
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The determination of a pigment's lightfastness involves controlled exposure to light sources

that simulate indoor or outdoor conditions over an accelerated period.

ASTM D4303 Standard Test Methods: This standard outlines several methods for testing the

lightfastness of colorants used in artists' materials.[22][23] The core of the methodology

involves:

Specimen Preparation: The pigment is dispersed in a specific vehicle (e.g., oil, acrylic) and

applied uniformly to a substrate. A portion of the specimen is masked to serve as an

unexposed control.

Exposure: The specimens are exposed to a light source under controlled conditions.

Common methods include:

Natural Daylight: Exposure to daylight filtered through window glass in specific locations

like Southern Florida or Arizona.[22][23]

Xenon-Arc Lamp: An artificial light source that simulates the spectral distribution of

daylight filtered through window glass.[22][24][25] This allows for accelerated testing.

Evaluation: After a predetermined amount of radiant exposure, the color change between the

exposed and unexposed portions of the specimen is measured.[26] This is typically done

using a spectrophotometer or colorimeter to calculate the color difference (ΔE*) in CIELAB

units.[26][27]

Classification: Based on the magnitude of the color change, the pigment is assigned a

lightfastness category from I to V.[26]

Blue Wool Scale Method: This method provides a comparative assessment of lightfastness.[4]

[5][6]

Reference Standard: The test utilizes a standard card containing eight strips of blue wool,

each dyed with a blue pigment of known, and progressively higher, lightfastness.[4][5]

Co-exposure: The pigment sample to be tested is exposed to the same light source

alongside the Blue Wool Scale card.[5]
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Assessment: The amount of fading of the test sample is visually compared to the fading of

the eight blue wool strips.

Rating: The pigment is assigned a rating from 1 to 8, corresponding to the blue wool strip

that has faded to the same degree.[4][5]

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for determining pigment lightfastness

based on the ASTM D4303 standard.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b563162#lightfastness-comparison-of-alizarin-
crimson-pr83-and-alternatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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